1-[[(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl]-1,2,4-triazole

• IUPAC Name: 1-[[(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl]-1,2,4-triazole
• InChI: InChI=1S/C15H17Cl2N3O2/c1-2-3-12-7-21-15(22-12,8-20-10-18-9-19-20)13-5-4-11(16)6-14(13)17/h4-6,9-10,12H,2-3,7-8H2,1H3/t12-,15-/m1/s1
• InChI Key: STJLVHWMYQXCPB-IUODEOHRSA-N
• Canonical SMILES: CCCC1COC(O1)(CN2C=NC=N2)C3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: CCC[C@@H]1CO[C@@](O1)(CN2C=NC=N2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H17Cl2N3O2
• DSSTOX Substance ID: DTXSID301033546
• Molecular Weight: 342.2 g/mol
• CAS RN: 116498-43-2

Description

1-[[(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl]-1,2,4-triazole is a useful research compound. Its molecular formula is C15H17Cl2N3O2 and its molecular weight is 342.22. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Synthesis

Studies have explored the extraction of hydrochloric and nitric acid with this compound, highlighting its effective extraction constants and exothermic nature of acid extraction processes. Through spectroscopy, it's established that the compound acts as a proton-accepting center, suggesting its potential in chemical synthesis and processing applications (Golubyatnikova et al., 2012).

Applications in Corrosion Inhibition

The compound has been evaluated for its efficiency in corrosion inhibition, particularly for mild steel in acidic media. Its effectiveness as a corrosion inhibitor points towards its utility in industrial applications where metal preservation is critical (Lagrenée et al., 2002).

Fungicidal and Plant Growth Regulatory Activities

The synthesis and evaluation of triazole compounds containing 1,3-dioxolane have revealed fungicidal and plant growth regulatory activities. This suggests its application in agriculture for controlling fungal diseases and regulating plant growth (Jian et al., 2005).

Potential in Antifungal and Antimicrobial Activities

Research has also focused on the synthesis and screening of new groups of fungicides, including this compound, for controlling diseases like powdery mildew and bean rust. Its systemic activity indicates a promising direction for the development of new fungicidal agents (Gestel et al., 1980).